Cas no 26949-99-5 (Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy-)

Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy- structure
26949-99-5 structure
Product Name:Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy-
CAS No:26949-99-5
MF:C15H15NO5
MW:289.283304452896
CID:263075
Update Time:2024-03-01

Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy-
    • Halfordinine(8CI)
    • Furo[2,3-b]quinoline, 4,6,7,8-tetramethoxy-
    • 6,7,8-Trimethoxydictamnine
    • Inchi: 1S/C15H15NO5/c1-17-10-7-9-11(14(20-4)13(10)19-3)16-15-8(5-6-21-15)12(9)18-2/h5-7H,1-4H3
    • InChI Key: ZSRQUMWAFBMXIU-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(OC)=C(OC)C=2OC)C(OC)=C2C=COC=12

Computed Properties

  • Exact Mass: 289.09505
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • XLogP3: 1.641

Experimental Properties

  • Density: 1.259±0.06 g/cm3(Predicted)
  • Melting Point: 150-151 °C
  • Boiling Point: 426.3±40.0 °C(Predicted)
  • PSA: 62.95
  • pka: 6.78±0.40(Predicted)
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